9-(6-ethylpyrimidin-4-yl)-3-oxa-9-azaspiro[5.5]undecane

• IUPAC Name: 9-(6-ethylpyrimidin-4-yl)-3-oxa-9-azaspiro[5.5]undecane
• InChI: InChI=1S/C15H23N3O/c1-2-13-11-14(17-12-16-13)18-7-3-15(4-8-18)5-9-19-10-6-15/h11-12H,2-10H2,1H3
• InChI Key: SQEFLUFPKBASAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCC3(CC2)CCOCC3
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

Synthesis Analysis

The synthesis of 9-(6-ethylpyrimidin-4-yl)-3-oxa-9-azaspiro[5.5]undecane derivatives can be efficiently achieved through various synthetic routes. For instance, spirocyclization of pyridine substrates has been utilized to construct 3,9-diazaspiro[5.5]undecane derivatives, a closely related structural framework, demonstrating the versatility of intramolecular cyclization strategies in synthesizing complex spiro compounds (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

Structural characterization is crucial for understanding the molecular geometry and electronic configuration of 9-(6-ethylpyrimidin-4-yl)-3-oxa-9-azaspiro[5.5]undecane. X-ray diffraction studies are often employed to elucidate the crystal structure of spiro compounds, providing detailed insights into their stereochemistry and molecular conformations. For example, the crystal structure of related spiro compounds has been determined, revealing intricate details about their molecular frameworks and intermolecular interactions, which are essential for understanding their chemical behavior (Zhou et al., 2001).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential uses. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Studies could also investigate its synthesis, properties, and reactivity in more detail.